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Compound of Interest

Compound Name: C.I. Acid red 37

Cat. No.: B12370506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Red 37, identified by the CAS number 6360-07-2, is a synthetic monoazo dye. It

belongs to the acid dye class, which are anionic dyes typically applied to nitrogenous fibers

such as wool, silk, and polyamides from an acidic dyebath. This technical guide provides a

detailed summary of the available scientific and technical information regarding C.I. Acid Red
37, with a focus on its chemical and physical properties, manufacturing, applications, and

toxicological profile. The information presented is intended to support research and

development activities.

Chemical and Physical Properties
C.I. Acid Red 37 is a red to purple powder. Its chemical structure consists of two naphthalene

subunits linked by an azo bridge. Key quantitative data are summarized in the table below.
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Property Value

CAS Number 6360-07-2

C.I. Name Acid Red 37

C.I. Number 17045

Molecular Formula C₁₈H₁₄N₄Na₂O₈S₂

Molecular Weight 524.44 g/mol [1]

Appearance Red to purple powder

Solubility in Water Soluble; 200 g/L at 100 °C[1]

Solubility in Ethanol Slightly soluble

Synonyms
Acid Red BG, Acid Red BL, Acid Fast Red B,

Acid Red 3G, Lissamine Fast Red[1][2]

Manufacturing Process
The synthesis of C.I. Acid Red 37 involves a standard azo coupling reaction.

Experimental Protocol: Synthesis of C.I. Acid Red 37
Note: This is a generalized protocol based on the described manufacturing method. Specific

process parameters may vary.

Diazotization: 4-Acetamido-2-aminobenzenesulfonic acid is diazotized by treating it with

sodium nitrite in an acidic medium (e.g., hydrochloric acid) at a low temperature (0-5 °C).

Coupling: The resulting diazonium salt is then coupled with 6-Amino-4-hydroxynaphthalene-

2-sulfonic acid under acidic conditions.

Isolation: The dye is precipitated from the reaction mixture, filtered, washed, and dried.

Diagram 1: Synthesis Workflow of C.I. Acid Red 37.
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C.I. Acid Red 37 is primarily used in the textile industry for dyeing wool, silk, and nylon. It is

also used for coloring leather, paper, and in the formulation of some industrial cleaning

products.

Histological Use
Under the synonym "Lissamine Fast Red," this dye has been noted for its use in histology.[3]

Specifically, it has been mentioned as a component of Lendrum's Picro-Mallory staining

solution for the demonstration of fibrin.

Experimental Protocol: General Acid Dye Counterstaining (Example)

Note: A specific, detailed protocol for a Lissamine Fast Red stain is not readily available. The

following is a general protocol for using an acid dye as a counterstain after a primary stain

(e.g., hematoxylin).

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to distilled water.

Primary Staining: Stain with a nuclear stain like Weigert's iron hematoxylin for 5-10 minutes.

Washing: Wash in running tap water.

Differentiation: Differentiate in acid alcohol (e.g., 1% HCl in 70% ethanol) to remove excess

stain.

"Bluing": Place in a weak alkaline solution (e.g., Scott's tap water substitute) to turn the

hematoxylin blue/purple.

Washing: Wash in running tap water.

Counterstaining: Stain with a 0.5% to 1% aqueous solution of the acid dye (e.g., Lissamine

Fast Red) for 1-5 minutes.

Washing and Dehydration: Briefly rinse, then dehydrate through graded alcohols.

Clearing and Mounting: Clear in xylene and mount with a permanent mounting medium.
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Degradation
Like many azo dyes, C.I. Acid Red 37 is subject to degradation through both biological and

physicochemical means.

Enzymatic Degradation
Azo reductases, enzymes produced by various microorganisms, can cleave the azo bond (-

N=N-), which is the chromophore of the dye. This is typically the initial step in the

biodegradation of azo dyes and results in the formation of aromatic amines. While a specific

study by Shah M. (2014) on the degradation of C.I. Acid Red 37 by an azo reductase from

Nocardia spp. has been cited in some literature, the full details of the degradation pathway and

the specific metabolites are not widely available.
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Diagram 2: Hypothetical Enzymatic Degradation Pathway.

Photocatalytic Degradation
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Advanced oxidation processes, such as photocatalysis using semiconductors like TiO₂, can

also degrade azo dyes. This process typically involves the generation of highly reactive

hydroxyl radicals that attack the dye molecule, leading to its breakdown. Studies have shown

the feasibility of photocatalytic degradation for various acid red dyes, but a detailed pathway for

C.I. Acid Red 37 is not well-documented.

Toxicological Profile
There is a notable lack of specific toxicological data for C.I. Acid Red 37 in publicly accessible

databases and literature. General information on azo dyes indicates potential for health

concerns.

General Azo Dye Toxicology:

Mutagenicity: Some azo dyes have been shown to be mutagenic in the Ames test,

particularly after reductive cleavage into their constituent aromatic amines.

Carcinogenicity: Certain aromatic amines that can be formed from the breakdown of azo

dyes are known or suspected carcinogens. For example, studies on C.I. Acid Red 114, a

different azo dye, have shown it to be an animal carcinogen.

Specific Data for C.I. Acid Red 37:

Acute Toxicity (LD50): No specific oral, dermal, or inhalation LD50 values for C.I. Acid Red
37 were found in the reviewed literature.

Genotoxicity (Ames Test): Results from an Ames test for C.I. Acid Red 37 are not readily

available.

Carcinogenicity: There are no specific carcinogenicity studies from major regulatory bodies

like the NTP or IARC for C.I. Acid Red 37.

Due to the lack of specific data, a definitive toxicological assessment of C.I. Acid Red 37
cannot be made. Standard precautionary measures for handling chemical dyes should be

followed.

Cellular and Molecular Effects
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No studies detailing the specific effects of C.I. Acid Red 37 on cellular signaling pathways,

gene expression, or protein profiles were identified during the literature review. Research in this

area is required to understand any potential biological activity of this compound.

Conclusion
C.I. Acid Red 37 (CAS 6360-07-2) is a well-established acid dye with primary applications in

the textile and materials industry. While its basic chemical properties and synthesis are

understood, there is a significant lack of publicly available data regarding its detailed

toxicological profile, biological effects, and the specific pathways of its degradation. For

researchers and professionals in drug development, the absence of this data means that C.I.
Acid Red 37 should be handled with the caution appropriate for a poorly characterized

chemical. Further research is needed to fill these knowledge gaps, particularly concerning its

genotoxicity, carcinogenicity, and potential interactions with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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